Cas no 1692751-96-4 ((5-nitrothiophen-2-yl)methanesulfonamide)

• Product Name: (5-nitrothiophen-2-yl)methanesulfonamide
• CAS No: 1692751-96-4
• MF: C₅H₆N₂O₄S₂
• MW: 222.242138385773
• MDL: MFCD30297747
• CID: 5245634
• PubChem ID: 108406325
• Update Time: 2026-03-08

(5-nitrothiophen-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanesulfonamide, 5-nitro-
• (5-nitrothiophen-2-yl)methanesulfonamide

• MDL： MFCD30297747
• Inchi： 1S/C5H6N2O4S2/c6-13(10,11)3-4-1-2-5(12-4)7(8)9/h1-2H,3H2,(H2,6,10,11)
• InChI Key： WYPXPBBOQYHOPH-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)SC([N+]([O-])=O)=CC=1

Additional information on (5-nitrothiophen-2-yl)methanesulfonamide

Comprehensive Overview of (5-nitrothiophen-2-yl)methanesulfonamide (CAS No. 1692751-96-4): Properties, Applications, and Research Insights

(5-nitrothiophen-2-yl)methanesulfonamide, with the CAS number 1692751-96-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a nitrothiophene backbone, which is known for its electron-withdrawing properties and versatility in synthetic chemistry. The compound's unique structure makes it a valuable intermediate in the development of novel bioactive molecules, particularly in the fields of drug discovery and material science.

In recent years, the demand for sulfonamide-based compounds has surged due to their broad-spectrum applications. Researchers are particularly interested in (5-nitrothiophen-2-yl)methanesulfonamide for its potential role in designing enzyme inhibitors and antimicrobial agents. Its nitro group and sulfonamide moiety contribute to its reactivity, enabling it to participate in diverse chemical transformations. This aligns with the growing trend of exploring heterocyclic compounds for sustainable solutions in green chemistry and catalysis.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its practical applications. Studies indicate that 1692751-96-4 exhibits moderate solubility in polar solvents, making it suitable for solution-phase synthesis. Its thermal stability is another area of interest, especially for industries focusing on high-performance materials. These characteristics are often highlighted in patent literature and academic journals, reflecting its commercial and scientific relevance.

From an SEO perspective, users frequently search for terms like "synthesis of (5-nitrothiophen-2-yl)methanesulfonamide", "CAS 1692751-96-4 suppliers", and "nitrothiophene derivatives applications". Addressing these queries, this compound is typically synthesized via multistep organic reactions, including sulfonylation and nitration processes. Reputable suppliers provide it in research-grade quantities, emphasizing its role in high-throughput screening and medicinal chemistry projects.

Emerging trends in AI-driven drug discovery have further amplified interest in (5-nitrothiophen-2-yl)methanesulfonamide. Computational models often leverage its structural features to predict bioactivity against specific targets, such as kinases or G-protein-coupled receptors. This synergy between wet-lab experiments and in silico analysis exemplifies the compound's relevance in modern precision medicine initiatives.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling protocols for nitroaromatic compounds are recommended. Researchers are exploring biodegradable alternatives and catalytic reduction methods to minimize ecological impact, aligning with global sustainability goals.

In conclusion, (5-nitrothiophen-2-yl)methanesulfonamide (CAS 1692751-96-4) represents a multifaceted compound with promising applications across life sciences and industrial chemistry. Its integration into cutting-edge research underscores the importance of continued exploration into its mechanistic pathways and scalable production techniques.